5-chloro-2-(1H-tetrazol-1-yl)benzoic acid
Overview
Description
5-chloro-2-(1H-tetrazol-1-yl)benzoic acid is a chemical compound with the molecular formula C8H5ClN4O2 . It is used in proteomics research . The compound has a molecular weight of 224.61 .
Molecular Structure Analysis
The InChI code for 5-chloro-2-(1H-tetrazol-1-yl)benzoic acid is 1S/C8H5ClN4O2/c9-5-1-2-7 (6 (3-5)8 (14)15)13-4-10-11-12-13/h1-4H, (H,14,15) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
5-chloro-2-(1H-tetrazol-1-yl)benzoic acid is a white to yellow solid . The compound should be stored at a temperature between 2-8°C .Scientific Research Applications
Synthesis and Characterization
Regioselective Synthesis : 2-(2H-Tetrazol-2-yl)benzoic acid and analogs, related to 5-chloro-2-(1H-tetrazol-1-yl)benzoic acid, have been synthesized via Cu(I) catalyzed C–N coupling, demonstrating regioselective synthesis methods (Song et al., 2019).
Structural Studies : The crystal structure of similar compounds, such as 4-(1H-tetrazol-5-yl)benzoic acid, has been studied, revealing hydrogen-bonding and π–π stacking interactions (Li et al., 2008).
Coordination Polymers and Luminescence
Framework Topology and Spectral Studies : Studies on Co(II)-doped Zn(II)-tetrazole-benzoate coordination polymers, using derivatives of 5-chloro-2-(1H-tetrazol-1-yl)benzoic acid, have been conducted to analyze their structural topology and photoluminescence properties (Song et al., 2009).
Luminescent Sensor Applications : A Zn(II) coordination polymer, incorporating a similar compound, has been demonstrated as an excellent luminescent sensor for detecting Al3+ ions and nitroaromatic explosives in aqueous solutions (Zhang et al., 2017).
Catalysis and Synthesis
Catalytic Activity in Synthesis : Peptide nanofibers decorated with nanoparticles, catalyzing the synthesis of 5-substituted 1H-tetrazoles, have been explored, highlighting the potential use of 5-chloro-2-(1H-tetrazol-1-yl)benzoic acid in catalytic applications (Ghorbani‐Choghamarani & Taherinia, 2017).
Gas Adsorption Properties : The synthesis and study of metal-organic frameworks (MOFs) using tetrazole functionalized aromatic carboxylic acids, akin to 5-chloro-2-(1H-tetrazol-1-yl)benzoic acid, have shown potential in gas adsorption and separation applications (Zhang et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that the compound has been used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.
Mode of Action
It’s possible that the compound interacts with its targets through hydrogen bonding, as is common with many biochemicals .
Result of Action
Some related compounds have shown significant cytotoxic effects , suggesting that this compound might also have similar effects.
properties
IUPAC Name |
5-chloro-2-(tetrazol-1-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN4O2/c9-5-1-2-7(6(3-5)8(14)15)13-4-10-11-12-13/h1-4H,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSXJGDGNJRHIKP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)O)N2C=NN=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20471056 |
Source
|
| Record name | 5-Chloro-2-(1H-tetrazol-1-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20471056 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
449758-26-3 |
Source
|
| Record name | 5-Chloro-2-(1H-tetrazol-1-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20471056 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Chloro-2-(1H-tetrazol-1-yl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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